Cas no 313254-71-6 (N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 313254-71-6
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 6012851
• PubChem ID: 958989
• Update Time: 2025-05-20

N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide
• Benzamide, N-(3-chlorophenyl)-4-[(dimethylamino)sulfonyl]-
• ZINC00567739
• SR-01000394929-1
• F0013-0133
• 313254-71-6
• Oprea1_002674
• N-(3-chlorophenyl)-4-(N,N-dimethylsulfamoyl)benzamide
• AKOS003628281
• SR-01000394929

• Inchi： 1S/C15H15ClN2O3S/c1-18(2)22(20,21)14-8-6-11(7-9-14)15(19)17-13-5-3-4-12(16)10-13/h3-10H,1-2H3,(H,17,19)
• InChI Key： KJWPDWSKZBYVSZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• pka: 11.85±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide

N-(3-Chlorophenyl)-4-(Dimethylsulfamoyl)Benzamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 313254-71-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years.

N-(3-Chlorophenyl)-4-(dimethylsulfamoyl)benzamide is characterized by its benzamide backbone, with a 3-chlorophenyl group attached to the nitrogen atom and a dimethylsulfamoyl group at the para position of the benzene ring. This structure endows the compound with distinct electronic and steric properties, making it suitable for a wide range of applications. The dimethylsulfamoyl group, in particular, contributes to the compound's stability and solubility, which are critical factors in its practical use.

Recent studies have highlighted the potential of N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The compound's ability to act as a scaffold for functional groups has made it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide has shown promise in agrochemical research. Its ability to inhibit certain enzymes associated with plant pathogens has led to investigations into its potential as a fungicide or herbicide. These findings underscore the compound's versatility and its growing importance in agricultural science.

The synthesis of N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide involves a multi-step process that typically begins with the preparation of the dimethyl sulfamate derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the 3-chlorophenyl group and complete the benzamide structure. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an analytical standpoint, N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, conformational flexibility, and intermolecular interactions, which are essential for understanding its behavior in different environments.

One of the most exciting developments involving N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide is its application in materials science. Researchers have explored its use as a building block for advanced polymers and coatings with tailored properties such as high thermal stability and mechanical strength. These applications are particularly relevant in industries such as aerospace and electronics, where performance under extreme conditions is critical.

Moreover, N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide has been investigated for its role in catalysis. Its ability to act as a ligand or catalyst support has opened new avenues for asymmetric synthesis and enantioselective reactions. These findings highlight its potential to revolutionize industrial processes by enhancing efficiency and reducing waste.

In conclusion, N-(3-chlorophenyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 313254-71-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future scientific developments.